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Compound of Interest

Compound Name: CGP55845

Cat. No.: B1231313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of CGP55845
hydrochloride, a potent and selective GABA analog antagonist, for use in various experimental

settings. The information is compiled to ensure reliable and reproducible results in both in vitro

and in vivo studies.

Introduction
CGP55845 hydrochloride is a widely used antagonist of the GABAB receptor, playing a crucial

role in neuroscience research.[1][2] Proper dissolution and preparation of this compound are

critical for accurate experimental outcomes. This document outlines the recommended

solvents, solubility data, and step-by-step protocols for preparing stock and working solutions.

Solubility Data
CGP55845 hydrochloride exhibits limited solubility in aqueous solutions but is readily soluble in

dimethyl sulfoxide (DMSO).[3] For in vivo experiments, co-solvents are often required to

maintain solubility upon further dilution into aqueous physiological solutions. The following table

summarizes the solubility data from various sources.
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Solvent System Maximum Concentration Observations

DMSO 100 mM (43.87 mg/mL)
Gentle warming may be

required.[2][4]

DMSO 5 mg/mL
A clear solution is formed with

warming.[1]

DMSO 100 mg/mL
Requires sonication to

dissolve.[5]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.70 mM) Forms a clear solution.[5][6]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.70 mM) Forms a clear solution.[5][6]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.70 mM) Forms a clear solution.[5][6]

Note on Molecular Weight:Always use the batch-specific molecular weight provided on the

product vial or Certificate of Analysis for precise concentration calculations, as it may vary due

to hydration.[4] The formula weight is approximately 438.7 g/mol .[1][4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 100 mM stock solution in DMSO, suitable for most

in vitro applications.

Materials:

CGP55845 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heating block (optional)

Procedure:

Weighing: Accurately weigh the desired amount of CGP55845 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM solution, weigh out 43.87 mg (based on a molecular

weight of 438.7 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the powder.

Mixing: Vortex the solution until the powder is completely dissolved.

Gentle Warming (if necessary): If the compound does not fully dissolve, warm the solution

gently (e.g., in a 37°C water bath) for a few minutes and vortex again.[2][4]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.[6] Store the aliquots at -20°C for up to one month or at -80°C

for up to six months.[2][6]
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Workflow for In Vitro Stock Solution

1. Weigh CGP55845 HCl

2. Add DMSO

3. Vortex to Dissolve
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6. Store at -20°C or -80°C

Click to download full resolution via product page

Dissolution workflow for in vitro stock solution.

Protocol 2: Preparation of a Formulation for In Vivo
Administration
This protocol provides an example of preparing a vehicle for intraperitoneal (i.p.) injection,

based on a common co-solvent system.
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Materials:

CGP55845 hydrochloride stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl), sterile

Sterile tubes

Procedure:

Prepare Stock Solution: First, prepare a concentrated stock solution of CGP55845
hydrochloride in DMSO as described in Protocol 1.

Vehicle Preparation: In a sterile tube, prepare the vehicle by adding the components

sequentially. For a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline, follow these steps for a 1 mL final volume as an example:

Start with 100 µL of the CGP55845 hydrochloride DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach the final volume of 1 mL. Mix well.[6]

Final Concentration: The final concentration of CGP55845 hydrochloride will be diluted from

the initial DMSO stock. For instance, using a 25 mg/mL DMSO stock will result in a 2.5

mg/mL final concentration in the injection vehicle.

Administration: The solution should be clear and administered shortly after preparation.

Mechanism of Action: GABAB Receptor Antagonism
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CGP55845 hydrochloride acts as a potent and selective antagonist at GABAB receptors. These

G-protein coupled receptors are involved in inhibitory neurotransmission. Presynaptically, they

inhibit the release of neurotransmitters like GABA and glutamate.[2] Postsynaptically, they

mediate hyperpolarization by activating inwardly rectifying potassium (K+) channels. By

blocking these receptors, CGP55845 hydrochloride inhibits these effects, leading to an

increase in neurotransmitter release and neuronal excitability.
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CGP55845 as a GABAB receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

